Cas no 57791-09-0 (1-[2-(dimethylamino)ethyl]-1,9-dimethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-6-ol hydrochloride)

• Product name: 1-[2-(dimethylamino)ethyl]-1,9-dimethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-6-ol hydrochloride
• CAS No: 57791-09-0
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 1606680
• PubChem ID: 3044861

1-[2-(dimethylamino)ethyl]-1,9-dimethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)ethyl]-1,9-dimethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-6-ol hydrochloride
• Pyrano(3,4-b)indol-6-ol, 1,3,4,9-tetrahydro-1,9-dimethyl-1-(2-(dimethylamino)ethyl)-, hydrochloride
• 1-[2-(dimethylamino)ethyl]-1,9-dimethyl-3,4-dihydropyrano[3,4-b]indol-6-ol,hydrochloride
• SCHEMBL11600184
• DTXSID40973380
• 57791-09-0
• 1-[2-(Dimethylamino)ethyl]-1,9-dimethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-6-ol--hydrogen chloride (1/1)

• Inchi： InChI=1S/C17H24N2O2.ClH/c1-17(8-9-18(2)3)16-13(7-10-21-17)14-11-12(20)5-6-15(14)19(16)4;/h5-6,11,20H,7-10H2,1-4H3;1H
• InChI Key： RPRIEEWRSDFOIY-UHFFFAOYSA-N
• SMILES： CC1(C2=C(CCO1)C3=C(N2C)C=CC(=C3)O)CCN(C)C.Cl

Computed Properties

• Exact Mass: 324.16065
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.6Ų

Experimental Properties

• PSA: 37.63